3-Methyltritriacontane

• CAS RN: 14167-69-2
• Molecular Formula: C34H70
• Molecular Weight: 478.9 g/mol
• IUPAC Name: 3-methyltritriacontane
• InChI: InChI=1S/C34H70/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34(3)5-2/h34H,4-33H2,1-3H3
• InChI Key: GGSUDEKGRQXJSB-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(C)CC
• synonyms: 3-Methyltritriacontane

Description

3-Methyltritriacontane (3-MT) is a long-chain hydrocarbon, which is commonly found in the cuticular wax of plants. It is a saturated branched-chain hydrocarbon with a molecular formula of C34H70. 3-MT has been studied for its potential applications in various fields, including material science, biochemistry, and pharmaceuticals. In

Scientific Research Applications

• Understanding Insect Communication and Behavior :

  • Ruther, Döring, and Steiner (2011) explored the communicative functions of cuticular hydrocarbons (CHCs) in insects, focusing on the parasitic wasp family Pteromalidae. They identified 3-methylalkanes, including 3-methyltritriacontane, as key components in the contact sex pheromones of these species, demonstrating its role in insect communication and behavior (Ruther, Döring, & Steiner, 2011).

• Influence on Solid-state Spectroscopy :

  • Kubota, Kaneko, Akita, and Kawaguchi (2004) studied the impact of polytypic structures, specifically focusing on n-hexatriacontane, a compound closely related to 3-Methyltritriacontane. They utilized solid-state CP/MAS 13C NMR spectroscopy to reveal differences in chemical shifts and spin-lattice relaxation time, indicating the influence of structural variations on spectroscopic properties (Kubota, Kaneko, Akita, & Kawaguchi, 2004).